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Compound of Interest

Compound Name: 3,4,5-Trichlorobenzaldehyde

Cat. No.: B1355452

Introduction: The Role of 3,4,5-
Trichlorobenzaldehyde in Modern Synthesis

3,4,5-Trichlorobenzaldehyde, identified by CAS number 56961-76-3, is a polychlorinated
aromatic aldehyde that serves as a critical building block in advanced organic synthesis.[1][2]
Its unique substitution pattern, featuring three chlorine atoms on the benzene ring, makes it a
valuable precursor for a wide array of complex molecules. These chlorine substituents
significantly influence the compound's reactivity and the physicochemical properties of its
derivatives, making it a strategic component in the design of novel compounds.[2]

In the fields of pharmaceutical research and drug development, this compound is instrumental
in the synthesis of various heterocyclic systems.[1][2] Specifically, it is a key starting material
for creating 1,2,4-triazolo[3,4-b][3][4][5]thiadiazoles and related structures, many of which
exhibit promising biological activities.[2] For researchers and drug development professionals,
the reliable sourcing of high-purity 3,4,5-Trichlorobenzaldehyde is a foundational requirement
for reproducible and successful experimental outcomes. This guide provides an in-depth
overview of commercial suppliers, quality control considerations, and key applications to aid in
the procurement and utilization of this important chemical intermediate.

Part 1: Commercial Sourcing and Supplier
Qualification
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The selection of a chemical supplier extends beyond mere availability and price. For a critical
reagent like 3,4,5-Trichlorobenzaldehyde, factors such as purity, lot-to-lot consistency, and
comprehensive documentation are paramount. The presence of impurities can lead to
unforeseen side reactions, reduced yields, and difficulties in purification, ultimately
compromising the integrity of the research.

Comparative Overview of Commercial Suppliers

A number of reputable chemical suppliers offer 3,4,5-Trichlorobenzaldehyde, typically for
research and development purposes. The following table provides a comparative summary of
offerings from several known vendors. It is important to note that purity levels and available
quantities can vary, and researchers should always consult the supplier's specific
documentation for the most current information.
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The Causality Behind Supplier Selection: A Deeper Look

Choosing a supplier should be a deliberate process guided by the specific demands of your

research. For instance, a multi-step synthesis that is sensitive to impurities will necessitate a
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higher purity grade of the starting material. The presence of the corresponding benzoic acid, a
common impurity in benzaldehydes, can interfere with reactions involving nucleophiles.[8]

A crucial aspect of supplier qualification is the review of their Certificate of Analysis (CoA). A
comprehensive CoA will not only state the purity but also detail the analytical methods used for
its determination (e.g., GC, HPLC, NMR) and provide the results for a specific lot. This
transparency allows for a more informed assessment of the material's suitability for your
application.

Workflow for Supplier Qualification

The following diagram illustrates a logical workflow for qualifying a new supplier of a critical
chemical intermediate like 3,4,5-Trichlorobenzaldehyde.
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Supplier Qualification Workflow
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Generic Reaction Scheme

3,4,5-Trichlorobenzaldehyde Primary Amine

C7H3CIsO R-NH-=2

'

Schiff Base Intermediate

l

Further Cyclization / Elaboration

l

Final Bioactive Molecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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